2,4-dichloro-N-(3-chloro-4-methylphenyl)quinoline-3-carboxamide

• IUPAC Name: 2,4-dichloro-N-(3-chloro-4-methylphenyl)quinoline-3-carboxamide
• InChI: InChI=1S/C17H11Cl3N2O/c1-9-6-7-10(8-12(9)18)21-17(23)14-15(19)11-4-2-3-5-13(11)22-16(14)20/h2-8H,1H3,(H,21,23)
• InChI Key: XZJNBROWYBKIDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3N=C2Cl)Cl)Cl
• Molecular Formula: C17H11Cl3N2O
• Molecular Weight: 365.6 g/mol

Description

“2,4-dichloro-N-(3-chloro-4-methylphenyl)quinoline-3-carboxamide” is a quinoline derivative. Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. They are utilized in the areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc.

Molecular Structure Analysis

Quinolines have a bicyclic structure with a benzene ring fused to a pyridine ring. The specific compound you mentioned has additional functional groups attached to the quinoline core, including a carboxamide group and several chloro and methyl groups.

Chemical Reactions Analysis

Quinoline derivatives are known to undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, reductions, and oxidations. The specific reactivity of “2,4-dichloro-N-(3-chloro-4-methylphenyl)quinoline-3-carboxamide” would depend on the specific conditions and reagents used.

Future Directions

Given the wide range of biological activities exhibited by quinoline derivatives, “2,4-dichloro-N-(3-chloro-4-methylphenyl)quinoline-3-carboxamide” could be a potential candidate for further study in medicinal chemistry. Future research could focus on synthesizing this compound and studying its biological activity, as well as optimizing its properties for potential therapeutic use.